Methylcarbamyl PAF C-8
Overview
Description
Methylcarbamyl PAF C-8 is the C-8 analog of Methylcarbamyl PAF C-16. Methylcarbamyl PAF C-16 is a stable analog of PAF C-16 with a half-life greater than 100 minutes in platelet poor plasma due to its resistance to degradation by PAF-AH. It is nearly equipotent with PAF C-16 in its ability to induce platelet aggregation both in isolated platelets and in platelet-rich plasma. In NRK-49 cells overexpressing the PAF receptor, both PAF C-16 and methylcarbamyl PAF C-16 cause the induction of c-myc, c-fos, and the activation of mitogen-activated protein kinase. Methylcarbamyl PAF C-16 induces G1 phase cell cycle arrest, suggesting a potential role for PAF in the inhibition of oncogenic transformation.
Scientific Research Applications
Biological Potency and Receptor Binding
Methylcarbamyl PAF C-8 exhibits significant biological potency primarily determined by its binding to receptors. Studies have shown that its analogs, when bound to high-affinity receptors on human neutrophils, stimulate neutrophil degranulation responses. Interestingly, unlike its parent compound PAF, the methylcarbamyl analog is resistant to metabolic inactivation by neutrophils and human sera, making its biological effects predominantly dependent on receptor binding rather than cellular metabolism (O’Flaherty et al., 1987).
Memory Enhancement
This compound has been found to enhance memory. In a study involving male Long-Evans rats, post-training intrahippocampal injections of methylcarbamyl PAF led to significantly lower escape latencies compared to controls in a Morris water maze test, demonstrating a memory-enhancing effect (Teather et al., 1998).
Mass Spectrometric Imaging
In mass spectrometric imaging (MSI), this compound has been used as an external standard compound. Its inclusion helps to normalize mass spectra, thus improving ion distribution images and increasing the dynamic range in MSI studies (Hosokawa et al., 2008).
Receptor Gene Expression
This compound influences the expression of the PAF receptor gene. Prolonged exposure to this compound in human promonocytic cells reduced the number of PAF receptors and decreased the level of PAF-receptor mRNA. This suggests that this compound can regulate receptor expression at the transcriptional level (Chau et al., 1994).
Role in Hippocampal-Dependent Memory Processes
This compound has been shown to play a role in hippocampal-dependent memory processes. Injections of this compound into the dorsal striatum of rats resulted in enhanced memory in a cued water maze task, indicating its involvement in striatal-dependent memory processes (Packard et al., 1996).
properties
Molecular Formula |
C18H39N2O7P |
|---|---|
Molecular Weight |
426.5 |
InChI |
InChI=1S/C18H39N2O7P/c1-6-7-8-9-10-11-13-24-15-17(27-18(21)19-2)16-26-28(22,23)25-14-12-20(3,4)5/h17H,6-16H2,1-5H3,(H-,19,21,22,23)/t17-/m1/s1 |
InChI Key |
OUTYDBKAYFQMHA-QGZVFWFLSA-N |
SMILES |
CCCCCCCCOC[C@@H](OC(N([H])C)=O)COP(OCC[N+](C)(C)C)([O-])=O |
synonyms |
1-O-octyl-2-O-(N-methylcarbamoyl)-sn-glyceryl-3-phosphorylcholine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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